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Compound of Interest

Compound Name: Benzophenone hydrazone

Cat. No.: B127882

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
benzophenone hydrazone, a compound utilized in various chemical syntheses. The following
sections detail its physical and chemical properties, associated hazards, recommended
handling and storage procedures, and emergency protocols. This guide is intended to equip
laboratory personnel with the knowledge necessary to work with this compound in a safe and
responsible manner.

Section 1: Physical and Chemical Properties

A summary of the key physical and chemical properties of benzophenone hydrazone is
presented in Table 1. This data is essential for understanding the compound's behavior and for
making informed decisions regarding its handling and storage.
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Property Value References

Chemical Formula Ci3Hi12N:2 [1112][3]

Molecular Weight 196.25 g/mol [11[2][3]
White to light yellow crystalline

Appearance [21[31[41[5]
powder

Melting Point 95-99 °C (203 - 210.2 °F) [3][6]

. . 225 - 230 °C (437 - 446 °F) at

Boiling Point [6]

55 mmHg

Sparingly soluble in water.
Soluble in organic solvents
Solubility such as ether, benzene, [315]

chloroform, ethanol, and

methanol.
Flash Point 146 °C (294.8 °F) [2]
Density 1.1 g/cm3 [3]
pKa 1.4 [3]

Section 2: Hazard Identification and Classification

Benzophenone hydrazone is classified as a hazardous substance. A summary of its hazard
classifications according to the Globally Harmonized System (GHS) is provided in Table 2.
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Hazard Class Category Hazard Statement References

o H301/H302: Toxic or
Acute Toxicity, Oral Category 3 or 4 ) [61[71[8]1[9]
Harmful if swallowed

_ _ H317: May cause an
Skin Sensitization Category 1 o _ [6][71[8][9]
allergic skin reaction

Hazardous to the ) )
] ] H401: Toxic to aquatic
Aquatic Environment, Category 1 i [7]
ife
Acute Hazard

Hazardous to the H411: Toxic to aquatic
Aquatic Environment, Category 1 life with long lasting [61[7181[9]
Long-term Hazard effects

Note: The toxicological properties of this material have not been fully investigated[2][4].

Section 3: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risk.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's 29 CFR 1910.133 or European Standard EN166 specifications[1][2][4].

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure. Nitrile rubber
gloves with a minimum layer thickness of 0.11 mm are recommended[1][4][7]. Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices[1][7]. Wear appropriate protective clothing to prevent skin exposure[2][4].

o Respiratory Protection: If dust is generated, use a NIOSH-approved N95 or P1 dust mask[7].
A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149 must be followed whenever workplace
conditions warrant a respirator's use[2].
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Handling

o Use with adequate ventilation. A chemical fume hood is recommended[2][4][6][8].

Minimize dust generation and accumulation[2][4].

Avoid contact with eyes, skin, and clothing[2][3][4].

Wash hands thoroughly after handling[4][6][8][10].

Do not eat, drink, or smoke when using this product[6][8][10].

Remove contaminated clothing and wash before reuse[2][4][6].

Storage

» Store in a cool, dry, and well-ventilated area away from incompatible substances[1][2][4][5].

Keep container tightly closed when not in use[1][2][4][6][8].

Recommended storage temperature is 2 - 8 °C[7]. Some sources suggest refrigeration at
approximately 4°C[2].

Store locked up[6][7][8][10].

Keep away from strong oxidizing agents and strong bases[5][6].

Section 4: Emergency Procedures

In the event of an emergency, follow these first-aid measures and response protocols.

First-Aid Measures
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Exposure Route

First-Aid Procedure

References

If swallowed, immediately call
a POISON CENTER or

Ingestion 1114161718
J doctor/physician. Rinse mouth. CHAIOIEE]
Do NOT induce vomiting.
Remove to fresh air. If not
breathing, give artificial
Inhalation respiration. If breathing is [11141617118l1

difficult, give oxygen. Get

medical aid.

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes while
removing contaminated
clothing and shoes. If skin
irritation or rash occurs, get

medical advice/attention.

[L]14]06107108]

Eye Contact

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get medical

aid immediately.

[L1(3][4106118]

Spills and Leaks

o Use proper personal protective equipment as indicated in Section 3.1[4].

o Clean up spills immediately, observing precautions in the Protective Equipment section[4].

e Sweep up or absorb material, then place it into a suitable clean, dry, closed container for

disposal[1][4][7].

e Avoid generating dusty conditions[2][4][6].

e Provide ventilation[4].
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e Prevent product from entering drains[1][7][11].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide[1][2][7].

» Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear[1][2][4].
During a fire, irritating and highly toxic gases may be generated by thermal decomposition or
combustion[2].

Section 5: Experimental Protocols

Detailed experimental protocols for the toxicity of benzophenone hydrazone are not readily
available in the provided search results. The Safety Data Sheets reviewed indicate that the
toxicological properties of this compound have not been thoroughly investigated[2][4][7].
Researchers should handle this compound with caution and assume it is potentially toxic.

Section 6: Visualizations

The following diagrams illustrate key safety and handling concepts for benzophenone
hydrazone.

eeeeeeeeeeeeeeee

Click to download full resolution via product page

Caption: Hazard Management Workflow for Benzophenone Hydrazone.
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Caption: Safe Handling Workflow in a Laboratory Setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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